rac-1,2-Dilinolenoyl-3-chloropropanediol
Description
Rac-1,2-Dilinolenoyl-3-chloropropanediol, commonly known as DLC, is a synthetic compound that has been the subject of extensive research in recent years. This molecule is a chlorinated lipid that is structurally similar to other chlorinated lipids found in nature. DLC has been shown to possess a range of biological activities, including anti-inflammatory, anti-tumor, and anti-cancer properties. In
Scientific Research Applications
Analysis of Fatty Acid Esters in Goat Milk : Stereospecific analysis of fatty acid esters of chloropropanediol, including rac-1,2-Dilinolenoyl-3-chloropropanediol, has been carried out in goat milk fat. This study used synthetic rac-1-chloro-2,3-dioleoyl-propanediol as a control to understand the stereospecific properties of these compounds in natural sources (Myher et al., 1986).
Investigation in Organometallic Chemistry : The compound has been utilized in the study of dinuclear tungsten, molybdenum, and ruthenium complexes derived from 1,2-Bis(3-indenyl)ethane. This research provides insights into the application of this compound in the field of organometallic chemistry (Khayatpoor & Shapley, 2002).
Surface Properties in Pulmonary Surfactant Components : Studies have investigated the dynamic surface pressure-area properties of binary mixed films of rac-1,2-dipalmitoyl-glycero-3-phosphocholine, a compound closely related to this compound. This research is significant in understanding the role of such compounds in pulmonary surfactants (Notter et al., 1980).
Measurement in Oils and Fats : A high-performance liquid chromatography (HPLC) method for measuring 3-chloropropane-1,2-diol fatty acid esters, including this compound, in oils and fats, highlights its significance in food science and safety (Hongru et al., 2014).
Kinetic Resolution of Secondary Alcohols : The compound has been applied in the kinetic resolution of secondary alcohols, showcasing its utility in the field of biocatalysis and pharmaceutical synthesis (Galvão et al., 2018).
Clinical Gene Transfer Research : Although not directly related to this compound, studies involving the Recombinant DNA Advisory Committee (RAC) provide context on the regulatory aspects of scientific research, which can be relevant for studies involving complex compounds (Lenzi et al., 2014).
Properties
IUPAC Name |
(3Z,6Z,9Z,29Z,32Z,35Z)-20-(chloromethyl)-19,19-dihydroxyoctatriaconta-3,6,9,29,32,35-hexaene-18,21-dione |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C39H63ClO4/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-37(41)36(35-40)39(43,44)38(42)34-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h5-8,11-14,17-20,36,43-44H,3-4,9-10,15-16,21-35H2,1-2H3/b7-5-,8-6-,13-11-,14-12-,19-17-,20-18- |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PEKAGDKIGSDWSZ-YTWBPVBXSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC=CCC=CCC=CCCCCCCCC(=O)C(CCl)C(C(=O)CCCCCCCC=CCC=CCC=CCC)(O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC/C=C\C/C=C\C/C=C\CCCCCCCC(=O)C(CCl)C(C(=O)CCCCCCC/C=C\C/C=C\C/C=C\CC)(O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C39H63ClO4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
631.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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